Cas no 99770-93-1 (1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene)

1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene is a high-purity borylation reagent widely used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include excellent stability under ambient conditions, high reactivity with aryl halides, and compatibility with a broad range of substrates. The symmetrical structure ensures consistent performance in polymer and small-molecule synthesis, particularly in constructing conjugated systems for organic electronics and pharmaceuticals. The pinacol boronate ester groups enhance solubility in common organic solvents, facilitating handling and storage. This compound is favored for its reliability in forming carbon-carbon bonds with minimal side reactions, making it a preferred choice in advanced synthetic chemistry applications.
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene structure
99770-93-1 structure
Product Name:1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
CAS No:99770-93-1
MF:C18H28B2O4
MW:330.034525871277
MDL:MFCD08276852
CID:797336
PubChem ID:253662175
Update Time:2025-06-09

1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
    • 1,4-Benzenediboronic acid bis(pinacol) ester
    • 1,4-Phenylenediboronic acid, pinacol ester
    • 1,4-Phenylenediboronicacid,pinacoldiester
    • 4,4,5,5-tetramethyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-[4-(tetramethyl-1,3,2-dioxa-borolan-2-yl)phenyl]-1,3,2-dioxaborolane
    • BENZENE-1,4-DIBORONIC ACID, PINACOL DIESTER
    • 1,4-Benzenediboronic acid dipinacol ester
    • 1,4-Phenyldiboronic acid
    • AMTB185
    • 1,4-Phenylenebis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
    • cyclic bis(tetramethylethylene) ester p-Benzenediboronic acid
    • 1,4-BenzenediboronicAcidBis(pinacol)Ester
    • 2,2'-(1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
    • 1,3,2-Dioxaborolane, 2,2'-(1,4-phenylene)bis[4,4,5,5-tetramethyl-
    • DTXSID30442257
    • AKOS015960165
    • Benzene-1,4-diboronic acid pinacol diester
    • 1,4-Phenylenediboronic acid pinacol ester
    • CS-W001007
    • 1,4-Phenyldiboronic acid pinacol ester
    • 1,4-Bis4,4,5,5-tetramethyl-1,3,2-dioxaborolam-2-ylbenzene
    • 1,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzene
    • SCHEMBL228212
    • 10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N.1
    • 99770-93-1
    • doi:10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N
    • UOJCDDLTVQJPGH-UHFFFAOYSA-N
    • doi:10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N.1
    • 14-Benzenediboronic Acid Bis(pinacol) Ester
    • AS-2397
    • B4633
    • 10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N
    • MFCD08276852
    • 1 4-BENZENEDIBORONIC ACID DIPINACOL EST%
    • 1,4-Benzenediboronic Acid Bispinacol Ester
    • CS-0067161
    • SY025289
    • 1,4-Benzenediboronic acid bis(pinacol) ester, 97%
    • 1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
    • MDL: MFCD08276852
    • Inchi: 1S/C18H28B2O4/c1-15(2)16(3,4)22-19(21-15)13-9-11-14(12-10-13)20-23-17(5,6)18(7,8)24-20/h9-12H,1-8H3
    • InChI Key: UOJCDDLTVQJPGH-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 330.21700
  • Monoisotopic Mass: 330.2173697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9

Experimental Properties

  • Melting Point: 241.0 to 245.0 deg-C
  • Boiling Point: 416.3°C at 760 mmHg
  • PSA: 36.92000
  • LogP: 2.28500

1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Security Information

1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Pricemore >>

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1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Production Method

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